Cas no 897623-53-9 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide
• CAS No: 897623-53-9
• MF: C₁₉H₁₄FN₅O
• MW: 347.345766544342
• CID: 5832987
• PubChem ID: 16799289
• Update Time: 2025-10-30

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]naphthalene-1-carboxamide
• 897623-53-9
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}naphthalene-1-carboxamide
• AKOS024625797
• F2070-1686
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-1-naphthamide
• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide

• Inchi： 1S/C19H14FN5O/c20-14-8-10-15(11-9-14)25-18(22-23-24-25)12-21-19(26)17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,21,26)
• InChI Key： MELIAWBFWWAKLB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N(C3=CC=C(F)C=C3)N=NN=2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 347.11823825g/mol
• Monoisotopic Mass: 347.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide

Research Brief on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide (CAS: 897623-53-9)

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide (CAS: 897623-53-9) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrazole and naphthalene moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

The research background of this compound stems from the growing interest in tetrazole-containing molecules, which are known for their bioisosteric properties and metabolic stability. The incorporation of a fluorophenyl group further enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. Preliminary studies have suggested that this molecule may exhibit activity against certain enzymes or receptors involved in inflammatory and neoplastic diseases, although the exact targets remain under investigation.

Recent studies have employed a combination of in vitro and in silico approaches to elucidate the pharmacological profile of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide. Molecular docking simulations have indicated potential interactions with key amino acid residues in target proteins, while biochemical assays have provided preliminary evidence of its inhibitory effects. These findings are supported by structural-activity relationship (SAR) studies, which highlight the importance of the tetrazole and naphthalene components in mediating biological activity.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways. For instance, studies have shown that it can inhibit the activity of certain kinases or G-protein-coupled receptors (GPCRs), although the exact mechanisms remain to be fully characterized. Additionally, the compound has demonstrated favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite these promising results, challenges remain in the development of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide. Further studies are needed to confirm its selectivity and safety profile, as well as to optimize its chemical structure for enhanced efficacy. Researchers are also exploring its potential in combination therapies, particularly in the context of multi-target drug discovery.

In conclusion, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-1-carboxamide (CAS: 897623-53-9) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and preliminary pharmacological data warrant further investigation to fully elucidate its therapeutic potential. Future research should focus on target identification, mechanism of action, and preclinical development to advance this compound toward clinical applications.